88-84-6

beta-Guaiene

In Stock

• CAS RN:
• 88-84-6

• Formula:
• C15H24

• InChI:
• InChI=1S/C15H24/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h11-12H,5-9H2,1-4H3/t11-,12-/m0/s1

• InChIKey:
• GIBQERSGRNPMEH-RYUDHWBXSA-N

• Beta-Guaiene, also known as b-guaiene or beta -cis-guaiene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Guaiene is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Guaiene has been primarily detected in urine. Within the cell, Beta-guaiene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Guaiene is a sweet, dry, and guaiacwood tasting compound that can be found in herbs and spices, lemon balm, and root vegetables. This makes Beta-guaiene a potential biomarker for the consumption of these food products.
  Beta-Guaiene is a sesquiterpene.

2-Ethylhexyl methacrylate

In Stock

• CAS RN:
• 688-84-6

• Formula:
• C12H22O2
  CH2=CCH3COOCH2C(CH2CH3)H(CH2)3CH3
  C12H22O2

• InChI:
• InChI=1S/C12H22O2/c1-5-7-8-11(6-2)9-14-12(13)10(3)4/h11H,3,5-9H2,1-2,4H3

• InChIKey:
• WDQMWEYDKDCEHT-UHFFFAOYSA-N

• 2-Ethylhexyl methacrylate is a useful research compound. Its molecular formula is Array and its molecular weight is 198.3 g/mol. The purity is usually 95%.

D-ribulose

In Stock

• CAS RN:
• 488-84-6

• Formula:
• C5H10O5

• InChI:
• InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m1/s1

• InChIKey:
• ZAQJHHRNXZUBTE-NQXXGFSBSA-N

• Ribulose is a ketopentose, a monosaccharide containing five carbon atoms and a ketone functional group. It is synthesized in the pentose phosphate pathway and plays a role in the formation of various bioactive compounds. It is a structural isomer of ribose and exists as two enantiomers, D-ribulose and L-ribulose. A double phosphate ester of D-ribulose, ribulose-1,5-bisphosphate combines with carbon dioxide at the beginning of photosynthesis.
  D-Ribulose, also known as D-arabinoketose or D-rul, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Ribulose is soluble (in water) and a very weakly acidic compound (based on its pKa). D-Ribulose has been primarily detected in feces. Within the cell, D-ribulose is primarily located in the cytoplasm. D-Ribulose is also a parent compound...

[3-(Morpholine-4-carbonyl)-2-bicyclo[2.2.1]hept-5-enyl]-morpholin-4-ylmethanone

• CAS RN:
• 5288-84-6

• Formula:
• C17H24N2O4

• InChI:
• InChI=1S/C17H24N2O4/c20-16(18-3-7-22-8-4-18)14-12-1-2-13(11-12)15(14)17(21)19-5-9-23-10-6-19/h1-2,12-15H,3-11H2

• InChIKey:
• XAZPAHGGYYCPJY-UHFFFAOYSA-N

• [3-(Morpholine-4-carbonyl)-2-bicyclo[2.2.1]hept-5-enyl]-morpholin-4-ylmethanone is a useful research compound. Its molecular formula is C17H24N2O4 and its molecular weight is 320.4 g/mol. The purity is usually 95%.

4-Methoxy-3-(2,2,2-trifluoroethoxy)benzaldehyde

Usually In Stock

• CAS RN:
• 76588-84-6

• Formula:
• C10H9F3O3

• InChI:
• InChI=1S/C10H9F3O3/c1-15-8-3-2-7(5-14)4-9(8)16-6-10(11,12)13/h2-5H,6H2,1H3

• InChIKey:
• LMCPOAPJLUJYQL-UHFFFAOYSA-N

• 4-Methoxy-3-(2,2,2-trifluoroethoxy)benzaldehyde is a useful research compound. Its molecular formula is C10H9F3O3 and its molecular weight is 234.17 g/mol. The purity is usually 95%.

ethyl 7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylate

In Stock

• CAS RN:
• 84088-84-6

• Formula:
• C15H15NO4

• InChI:
• InChI=1S/C15H15NO4/c1-2-20-15(19)11-13(17)10-7-3-5-9-6-4-8-16(12(9)10)14(11)18/h3,5,7,17H,2,4,6,8H2,1H3

• InChIKey:
• XPXAPFWWBARBHC-UHFFFAOYSA-N

• Ethyl 7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylate is a useful research compound. Its molecular formula is C15H15NO4 and its molecular weight is 273.288. The purity is usually 95%.

(6,7-Dimethoxy-3,4-dihydroisoquinolin-1-yl)methanamine dihydrochloride

Usually In Stock

• CAS RN:
• 92788-84-6

• Formula:
• C12H18Cl2N2O2

• InChI:
• InChI=1S/C12H16N2O2.2ClH/c1-15-11-5-8-3-4-14-10(7-13)9(8)6-12(11)16-2;;/h5-6H,3-4,7,13H2,1-2H3;2*1H

• InChIKey:
• JYECSTOOTWFROV-UHFFFAOYSA-N

• (6,7-Dimethoxy-3,4-dihydroisoquinolin-1-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C12H18Cl2N2O2 and its molecular weight is 293.19 g/mol. The purity is usually 95%.

2,3,5,6-Tetrabromo-N-methylpyridin-4-amine

Usually In Stock

• CAS RN:
• 26888-84-6

• Formula:
• C6H4Br4N2

• InChI:
• InChI=1S/C6H4Br4N2/c1-11-4-2(7)5(9)12-6(10)3(4)8/h1H3,(H,11,12)

• InChIKey:
• NPIXNBIWFJXJDE-UHFFFAOYSA-N

• 2,3,5,6-Tetrabromo-N-methylpyridin-4-amine is a useful research compound. Its molecular formula is C6H4Br4N2 and its molecular weight is 423.73 g/mol. The purity is usually 95%.

Silane, trimethyl(nonyloxy)-

• CAS RN:
• 18388-84-6

• Formula:
• C12H28OSi

• InChI:
• InChI=1S/C12H28OSi/c1-5-6-7-8-9-10-11-12-13-14(2,3)4/h5-12H2,1-4H3

• InChIKey:
• WZNQZZJRYURJIJ-UHFFFAOYSA-N

• Silane, trimethyl(nonyloxy)-, also known as Silane, trimethyl(nonyloxy)-, is a useful research compound. Its molecular formula is C12H28OSi and its molecular weight is 216.43 g/mol. The purity is usually 95%.

3-Methyl-4-phenyl-1H-pyrazole

In Stock

• CAS RN:
• 13788-84-6

• Formula:
• C10H10N2

• InChI:
• InChI=1S/C10H10N2/c1-8-10(7-11-12-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)

• InChIKey:
• XTXZCNATVCIKTR-UHFFFAOYSA-N

• 3-Methyl-4-phenyl-1H-pyrazole, also known as 3-Methyl-4-phenyl-1H-pyrazole, is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.2 g/mol. The purity is usually 95%.

cis-2a,3-Dihydroxy-3-methylcholanthrene

• CAS RN:
• 68688-84-6

• Formula:
• C21H18O2

• InChI:
• InChI=1S/C21H18O2/c1-20(22)10-8-14-12-18-15-5-3-2-4-13(15)6-7-16(18)17-9-11-21(20,23)19(14)17/h2-8,10,12,22-23H,9,11H2,1H3/t20-,21+/m1/s1

• InChIKey:
• DDOUAHQYFGDWTO-RTWAWAEBSA-N

• Cis-2a,3-Dihydroxy-3-methylcholanthrene, also known as Cis-2a,3-Dihydroxy-3-methylcholanthrene, is a useful research compound. Its molecular formula is C21H18O2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.

N-benzyl-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide

In Stock

• CAS RN:
• 851988-84-6

• Formula:
• C17H16N2O3

• InChI:
• InChI=1S/C17H16N2O3/c20-16(18-12-13-6-2-1-3-7-13)10-11-19-14-8-4-5-9-15(14)22-17(19)21/h1-9H,10-12H2,(H,18,20)

• InChIKey:
• ITBFBMFKNIJYIU-UHFFFAOYSA-N

• N-benzyl-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.326. The purity is usually 95%.

7-chloro-3-((4-ethylphenyl)sulfonyl)-N-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-84-6

• Formula:
• C24H17ClF3N5O2S

• InChI:
• InChI=1S/C24H17ClF3N5O2S/c1-2-14-6-9-18(10-7-14)36(34,35)23-22-30-21(29-17-5-3-4-15(12-17)24(26,27)28)19-13-16(25)8-11-20(19)33(22)32-31-23/h3-13H,2H2,1H3,(H,29,30)

• InChIKey:
• QEMXPFNMTKHZNH-UHFFFAOYSA-N

• 7-chloro-3-((4-ethylphenyl)sulfonyl)-N-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H17ClF3N5O2S and its molecular weight is 531.94. The purity is usually 95%.

3',5'-Dichloro-3-phenylpropiophenone

In Stock

• CAS RN:
• 898788-84-6

• Formula:
• C15H12Cl2O

• InChI:
• InChI=1S/C15H12Cl2O/c16-13-8-12(9-14(17)10-13)15(18)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2

• InChIKey:
• ZBCCCCFIOQNZSN-UHFFFAOYSA-N

• 3',5'-Dichloro-3-phenylpropiophenone is a useful research compound. Its molecular formula is C15H12Cl2O and its molecular weight is 279.2 g/mol. The purity is usually 95%.

4-ethoxy-3-fluoro-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797888-84-6

• Formula:
• C19H23FN2O4S

• InChI:
• InChI=1S/C19H23FN2O4S/c1-3-26-19-9-8-17(12-18(19)20)27(23,24)21-14-4-6-15(7-5-14)22-11-10-16(13-22)25-2/h4-9,12,16,21H,3,10-11,13H2,1-2H3

• InChIKey:
• FCXDYRBMXRSZEC-UHFFFAOYSA-N

• 4-ethoxy-3-fluoro-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H23FN2O4S and its molecular weight is 394.46. The purity is usually 95%.

5-Bromo-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)pyrimidin-2-amine

Usually In Stock

• CAS RN:
• 2379988-84-6

• Formula:
• C14H17BrN4OS

• InChI:
• InChI=1S/C14H17BrN4OS/c15-12-7-16-14(17-8-12)18-9-13(11-1-6-21-10-11)19-2-4-20-5-3-19/h1,6-8,10,13H,2-5,9H2,(H,16,17,18)

• InChIKey:
• PXSLNXUSEVXITP-UHFFFAOYSA-N

• 5-Bromo-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C14H17BrN4OS and its molecular weight is 369.28. The purity is usually 95%.